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Compound of Interest

Compound Name: Urolithin M7

Cat. No.: B15595094

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Urolithin M7, a metabolite of ellagitannins with growing interest in gut microbiota and
cardiovascular disease research.[1][2] While a comprehensive Safety Data Sheet (SDS) for
Urolithin M7 is not readily available, its known hazard statements and data from structurally
similar urolithins provide a strong basis for safe handling protocols.

Urolithin M7 is classified with the following hazard statements: H302 (Harmful if swallowed),
H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause
respiratory irritation).[3] Therefore, strict adherence to personal protective equipment (PPE)
protocols and proper handling and disposal plans are critical to minimize exposure and ensure
a safe workspace.

Essential Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is necessary when handling Urolithin M7.
The following table summarizes the required PPE based on its hazard classification and
guidance for similar compounds.
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Personal Protective o ]
Body Part . Specifications & Rationale
Equipment

Chemical-resistant gloves
(e.g., nitrile) should be worn to

Hands Protective gloves prevent skin contact, as
Urolithin M7 can cause skin
irritation.[3][4]

To protect against dust
particles and potential
Eyes Safety goggles with side- splashes, tight-sealing safety
shields goggles are required to

prevent serious eye irritation.

[3]4]

A lab coat or other protective

clothing is necessary to
Body Laboratory coat o

prevent contamination of

personal clothing.[4]

In areas with inadequate
ventilation or when dust may
be generated, a

Respiratory Suitable respirator NIOSH/MSHA-approved
respirator should be used to
prevent respiratory tract
irritation.[3][4]

Operational Plan for Handling Urolithin M7

A systematic approach to handling Urolithin M7 will minimize the risk of exposure and
contamination.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the
inhalation of dust.[5]
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o Ensure that an accessible safety shower and eye wash station are available in the
immediate work area.[6]

Procedural Steps:

o Preparation: Before handling, ensure all necessary PPE is worn correctly.

» Handling: Avoid all personal contact, including inhalation.[7] Do not eat, drink, or smoke
when using this product.[6] Keep containers securely sealed when not in use.[7]

o Storage: Store Urolithin M7 at <-15°C in a tightly closed container.[3]

Accidental Release Measures:

In the event of a spill, proper containment and cleanup are crucial.

Evacuate: Evacuate non-essential personnel from the spill area.[4]
e Ventilate: Ensure the area is well-ventilated.[4]

o Containment: For dry spills, use dry clean-up procedures to avoid generating dust.[4] Cover
the spill with a plastic sheet to minimize spreading.[4] For liquid spills, absorb with an inert
material such as diatomite or universal binders.[4]

e Cleanup: Wear full PPE during the entire clean-up process.[4] Collect spilled material in a
properly labeled, sealed container for disposal.[4]

» Decontamination: Decontaminate the spill area and any affected equipment.[4]
Disposal Plan:
All waste materials contaminated with Urolithin M7 must be treated as hazardous waste.

o Waste Collection: Collect all waste, including empty containers, disposable PPE, and
cleaning materials, in a properly labeled, sealed container.[4]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[6] Do not allow the product to enter drains or waterways.[8]
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First Aid Measures

 If on skin: Wash with plenty of soap and water.[6]

« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[6]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[6]

« If swallowed: Rinse mouth.[6]

In all cases of exposure, seek medical attention.
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Caption: Workflow for the safe handling of Urolithin M7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Urolithin M7]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-urolithin-m7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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